Cas no 2166920-98-3 (5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2166920-98-3
• MF: C₈H₃ClINO₂
• MW: 307.472393274307
• CID: 6411929
• PubChem ID: 149138518
• Update Time: 2025-06-13

5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 5-chloro-6-iodo-
• EN300-1456798
• 5-Chloro-6-iodoindoline-2,3-dione
• 2166920-98-3

• Inchi： 1S/C8H3ClINO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13)
• InChI Key： RGAZHQNHAZYKJL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C(I)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 306.88970g/mol
• Monoisotopic Mass: 306.88970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 2.171±0.06 g/cm3(Predicted)
• pka: 7.79±0.20(Predicted)

Additional information on 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2166920-98-3): Properties, Applications, and Research Insights

The compound 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2166920-98-3) is a halogenated derivative of 2,3-dihydro-1H-indole-2,3-dione, a scaffold of significant interest in medicinal chemistry and material science. Its unique structural features, including the presence of both chloro and iodo substituents, make it a versatile intermediate for synthesizing biologically active molecules. Researchers and pharmaceutical developers frequently explore this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for halogenated heterocycles like 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione has surged, driven by advancements in catalysis and green chemistry. A common query among scientists is: "How can halogenated indole derivatives improve drug bioavailability?" Studies suggest that the introduction of halogens, such as chlorine and iodine, enhances lipophilicity and metabolic stability, critical factors in optimizing pharmacokinetic profiles. This aligns with the growing focus on fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger therapeutics.

The synthetic versatility of CAS No. 2166920-98-3 also makes it relevant to organic electronics and photovoltaic research. With the rise of sustainable energy solutions, researchers investigate how halogenated compounds contribute to the development of organic semiconductors. For instance, the electron-withdrawing properties of the iodo group may improve charge transport in thin-film devices, a topic frequently searched in academic databases.

Another hot topic is the role of 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione in cancer research. Public interest in targeted therapies has led to explorations of its derivatives as potential kinase inhibitors. Questions like "Can indole diones modulate apoptosis pathways?" are frequently addressed in preclinical studies, highlighting its relevance to precision medicine.

From a technical perspective, the compound's crystallography and solubility profiles are often discussed. Analytical techniques such as X-ray diffraction (XRD) and HPLC are employed to characterize its purity and stability, ensuring reproducibility in industrial applications. This aligns with the broader trend of quality-by-design (QbD) in pharmaceutical manufacturing.

In summary, 5-chloro-6-iodo-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2166920-98-3) bridges multiple disciplines, from drug development to renewable energy. Its adaptability to modern synthetic methodologies and alignment with global health priorities underscore its enduring scientific value. As research continues, this compound is poised to remain a focal point in innovation-driven industries.